Cas no 918827-98-2 (Benzene, 1-butoxy-3-(1,1-dimethylethyl)-)
918827-98-2 structure
Product Name:Benzene, 1-butoxy-3-(1,1-dimethylethyl)-
CAS No:918827-98-2
MF:C14H22O
MW:206.323884487152
CID:769994
PubChem ID:59734497
Update Time:2025-04-19
Benzene, 1-butoxy-3-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-butoxy-3-(1,1-dimethylethyl)-
- 1-butoxy-3-tert-butylbenzene
- SCHEMBL12251342
- DTXSID40732777
- 918827-98-2
-
- Inchi: 1S/C14H22O/c1-5-6-10-15-13-9-7-8-12(11-13)14(2,3)4/h7-9,11H,5-6,10H2,1-4H3
- InChI Key: CYCUEDCSJPHBRH-UHFFFAOYSA-N
- SMILES: O(CCCC)C1=CC=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 206.167065321g/mol
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 9.2Ų
Benzene, 1-butoxy-3-(1,1-dimethylethyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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